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Compound of Interest

Compound Name: Bromopropylate

Cat. No.: B1667929

Disclaimer: Bromopropylate is an organochlorine acaricide that is no longer authorized for use
in apiculture in many regions, including the European Union (banned since 2010), due to
significant concerns regarding its persistence and accumulation in beeswax.[1] Its use is also
restricted in other areas, such as the United States.[1] These notes are intended for
researchers, scientists, and drug development professionals for informational and historical
research purposes only and do not constitute a recommendation for use.

Overview and Mechanism of Action

Bromopropylate (isopropyl 4,4'-dibromobenzilate) is a non-systemic acaricide with contact
action.[2][3] It was historically marketed under the trade name Folbex VA as a fumigant strip for
the control of the parasitic mite Varroa destructor in honey bee (Apis mellifera) colonies.[3][4]

Mechanism of Action: Bromopropylate belongs to the diphenylcarbinol class of acaricides.
Recent research has elucidated its mode of action as a mite-specific agonist of the glutamate-
gated chloride channel (GIuCl).[5] Upon binding, it induces persistent currents, effectively
locking the channel open.[5] This leads to an influx of chloride ions into the nerve cells, causing
hyperpolarization, which inhibits nerve signaling, leading to paralysis and death of the mite.[5]
[6] This target site is distinct from that of DDT-type compounds which act on voltage-gated
sodium channels.[5][7] The selectivity of bromopropylate for mites over insects like honey
bees is attributed to differences in the target GIuCl receptor.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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